Cas no 2138230-11-0 (5-Tert-butyl-2-cyclopentyl-4-formylfuran-3-carboxylic acid)

• Product Name: 5-Tert-butyl-2-cyclopentyl-4-formylfuran-3-carboxylic acid
• CAS No: 2138230-11-0
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 6567762
• PubChem ID: 165801632
• Update Time: 2025-06-30

5-Tert-butyl-2-cyclopentyl-4-formylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-705303
• 2138230-11-0
• 5-tert-butyl-2-cyclopentyl-4-formylfuran-3-carboxylic acid
• 5-Tert-butyl-2-cyclopentyl-4-formylfuran-3-carboxylic acid

• Inchi： 1S/C15H20O4/c1-15(2,3)13-10(8-16)11(14(17)18)12(19-13)9-6-4-5-7-9/h8-9H,4-7H2,1-3H3,(H,17,18)
• InChI Key： WYFHYFFMRTVSHP-UHFFFAOYSA-N
• SMILES： O1C(=C(C=O)C(C(=O)O)=C1C1CCCC1)C(C)(C)C

Computed Properties

• Exact Mass: 264.13615911g/mol
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.5Ų

Additional information on 5-Tert-butyl-2-cyclopentyl-4-formylfuran-3-carboxylic acid

Introduction to 5-Tert-butyl-2-cyclopentyl-4-formylfuran-3-carboxylic acid (CAS No. 2138230-11-0)

5-Tert-butyl-2-cyclopentyl-4-formylfuran-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138230-11-0, is a structurally unique compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and utility in the synthesis of active pharmaceutical ingredients (APIs). The presence of both a formyl group and a tert-butyl substituent on the furan ring imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The molecular structure of 5-Tert-butyl-2-cyclopentyl-4-formylfuran-3-carboxylic acid consists of a furan core substituted with a tert-butyl group at the 5-position and a cyclopentyl group at the 2-position. The formyl group at the 4-position provides a reactive site for further functionalization, enabling the synthesis of more complex molecules. This structural motif is particularly interesting because it combines steric hindrance from the tert-butyl group with the lipophilic nature of the cyclopentyl ring, which can influence both its solubility and reactivity in biological systems.

In recent years, there has been growing interest in furan derivatives due to their role as key intermediates in the synthesis of various bioactive compounds. The formyl group in 5-Tert-butyl-2-cyclopentyl-4-formylfuran-3-carboxylic acid can be readily converted into other functional groups such as alcohols, amides, or esters, making it a versatile building block for medicinal chemistry. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways involved in inflammation and cancer metabolism.

One of the most compelling aspects of 5-Tert-butyl-2-cyclopentyl-4-formylfuran-3-carboxylic acid is its potential application in the development of anti-inflammatory agents. Furan derivatives have been shown to modulate inflammatory responses by interacting with various cellular receptors and signaling pathways. The tert-butyl and cyclopentyl substituents may enhance binding affinity and metabolic stability, which are critical factors for drug efficacy. Preliminary studies have suggested that derivatives of this compound exhibit promising activity against cytokine production and nuclear factor kappa B (NFκB) activation, key mediators of inflammation.

The synthesis of 5-Tert-butyl-2-cyclopentyl-4-formylfuran-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. The introduction of the cyclopentyl group can be achieved through Friedel-Crafts alkylation or ring-closing metathesis, while the formylation at the 4-position can be accomplished using Vilsmeier-Haack formylation or directed electrophilic aromatic substitution. These synthetic strategies not only demonstrate the flexibility of this compound but also provide insights into its potential applications in industrial-scale production.

From a computational chemistry perspective, 5-Tert-butyl-2-cyclopentyl-4-formylfuran-3-carboxylic acid has been subjected to molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have revealed that the formyl group can engage in hydrogen bonding with polar residues in proteins, while the tert-butyl and cyclopentyl groups contribute to hydrophobic interactions. These findings are crucial for designing analogs with enhanced binding affinity and selectivity.

The pharmaceutical industry has also explored 5-Tert-butyl-2-cyclopentyl-4-formylfuran-3-carboxylic acid as a precursor for drug candidates targeting neurological disorders. Furan derivatives have demonstrated neuroprotective properties by scavenging reactive oxygen species and modulating neurotransmitter release. The structural features of this compound may allow it to cross the blood-brain barrier, making it an attractive scaffold for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, 5-Tert-butyl-2-cyclopentyl-4-formylfuran-3-carboxylic acid (CAS No. 2138230-11-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly those targeting inflammation and neurological disorders. As research continues to uncover new applications for furan derivatives, compounds like this one are likely to play an increasingly important role in drug discovery and development.